2-Fluoro-7-hydroxybenzothiazole

• IUPAC Name: 2-fluoro-1,3-benzothiazol-7-ol
• InChI: InChI=1S/C7H4FNOS/c8-7-9-4-2-1-3-5(10)6(4)11-7/h1-3,10H
• InChI Key: PNTVXHZQBKGSGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)O)SC(=N2)F
• Molecular Formula: C7H4FNOS
• Molecular Weight: 169.18 g/mol

Description

2-Fluoro-7-hydroxybenzothiazole is an organic compound with the molecular formula C7H4FNOS. It is used for research purposes and is not intended for human or veterinary use.

Synthesis Analysis

The synthesis of 2-arylbenzothiazoles, which includes 2-Fluoro-7-hydroxybenzothiazole, often involves the use of 2-aminothiophenol and diversely substituted aldehydes. Modern synthesis methods can be divided into conventional multistep processes and one-pot, atom economy procedures.

Molecular Structure Analysis

The molecular structure of 2-Fluoro-7-hydroxybenzothiazole consists of a benzothiazole core with a fluorine atom at the 2nd position and a hydroxy group at the 7th position.

Chemical Reactions Analysis

Benzothiazoles, including 2-Fluoro-7-hydroxybenzothiazole, are versatile scaffolds in pharmaceutical chemistry. The carbon at the 2nd position is the most active site from a synthetic and medicinal point of view. The reactions of 2-amino- and 2-mercaptothiazole derivatives provide powerful tools for the design of a wide variety of aromatic azoles.

Physical And Chemical Properties Analysis

The molecular weight of 2-Fluoro-7-hydroxybenzothiazole is 169.18 g/mol. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

• Pharmaceutical Chemistry

  • Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry. Its derivatives possess a wide range of pharmacological properties.
  • The 2nd position of benzothiazole is the most active site that makes 2-arylbenzothiazole as felicitous scaffolds in pharmaceutical chemistry.
  • Numerous biologically potent molecules containing 2-substituted benzothiazole scaffolds have enormous biological applications, such as anti-bacterial, anti-fungal, anti-oxidant, anti-microbial, anti-proliferative, anti-convulsant, falcipain inhibitors, anti-HIV, anti-parkinson, anti-diabetic, anti-leishmanial, angiogenesis inhibitors, anti-malarial, hypoglycemic activity, anti-inflammatory, endothelial lipase inhibitors, antiepileptic drugs.

• Biological Imaging

  • The development of fluorophores emitting in the near-infrared spectral window has gained increased attention given their suitable features for biological imaging.
  • A general and straightforward synthetic approach has been optimized to prepare a small library of near-infrared-emitting C-bridged nitrobenzodiazoles using commercial precursors.
  • C-bridged benzodiazoles have low molecular weight and neutral character as important features that are not common in most near-infrared dyes.
  • Compound 3i has been identified as a potential chemosensor to discriminate between Fe 2+ and Fe 3+ ions in aqueous media.

• Anticancer and Anticounterfeiting Applications

  • A new hydroxybenzothiazole derivative with AIE+ESIPT features was synthesized.
  • This derivative can specifically detect Cu 2+ /Cu + ions with limits of detection as low as 250 nM and 69 nM.
  • It was successfully used for the bio-imaging of Cu 2+ ions in live A549 and its anticancer activity was checked on different cancer cell lines, such as MG63, and HeLa, and normal cell lines such as L929.
  • This derivative was also utilized to develop security labels for anticounterfeiting applications.

• Anti-tubercular Compounds

  • Benzothiazole based anti-tubercular compounds have been synthesized.
  • The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs.

• Antibacterial Potential

  • Benzothiazole derivatives have shown excellent antibacterial activity.
  • For instance, one of the studied compounds indicated excellent antibacterial activity against E. coli (MIC = 3.1 μg/ml) and P. aeruginosa (MIC = 6.2 μg/ml), even more than the reference drug ciprofloxacin (MIC = 12.5 μg/ml).

• Electrophosphorescent Emitter in OLEDs

  • Benzothiazole derivatives are also used as electrophosphorescent emitters in OLEDs.

Safety And Hazards

While specific safety data for 2-Fluoro-7-hydroxybenzothiazole was not found, safety data for a related compound, 2-Hydroxybenzotrifluoride, indicates that it is classified as a flammable solid and can be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Benzothiazole derivatives, including 2-Fluoro-7-hydroxybenzothiazole, are a focus of ongoing research due to their diverse pharmacological properties and structural diversity. They are considered privileged scaffolds in the field of synthetic and medicinal chemistry.